molecular formula C26H27N2OP B8242412 1,3-bis[(1R)-1-naphthalen-1-ylethyl]-2-oxido-1,3,2-diazaphospholidin-2-ium

1,3-bis[(1R)-1-naphthalen-1-ylethyl]-2-oxido-1,3,2-diazaphospholidin-2-ium

Cat. No.: B8242412
M. Wt: 414.5 g/mol
InChI Key: PDPBOJPQOGIUFG-WOJBJXKFSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,3-Bis[®-1-(1-naphthyl)ethyl]-1,3,2-diazaphospholidine 2-oxide is a chiral phosphine oxide compound It is known for its unique structure, which includes two naphthyl groups and a diazaphospholidine ring

Properties

IUPAC Name

1,3-bis[(1R)-1-naphthalen-1-ylethyl]-2-oxido-1,3,2-diazaphospholidin-2-ium
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H27N2OP/c1-19(23-15-7-11-21-9-3-5-13-25(21)23)27-17-18-28(30(27)29)20(2)24-16-8-12-22-10-4-6-14-26(22)24/h3-16,19-20,30H,17-18H2,1-2H3/t19-,20-/m1/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PDPBOJPQOGIUFG-WOJBJXKFSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C1=CC=CC2=CC=CC=C21)N3CCN([PH+]3[O-])C(C)C4=CC=CC5=CC=CC=C54
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@H](C1=CC=CC2=CC=CC=C21)N3CCN([PH+]3[O-])[C@H](C)C4=CC=CC5=CC=CC=C54
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H27N2OP
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

414.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,3-Bis[®-1-(1-naphthyl)ethyl]-1,3,2-diazaphospholidine 2-oxide typically involves the reaction of ®-1-(1-naphthyl)ethylamine with a suitable phosphine oxide precursor. One common method involves the use of halogenophosphines and organometallic reagents . The reaction conditions often require careful control of temperature and solvent to ensure the desired stereochemistry is achieved.

Industrial Production Methods

Industrial production methods for this compound are not widely documented, but they likely involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions for larger volumes and ensuring the purity and yield of the final product are maintained.

Chemical Reactions Analysis

Types of Reactions

1,3-Bis[®-1-(1-naphthyl)ethyl]-1,3,2-diazaphospholidine 2-oxide can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form different phosphine oxide derivatives.

    Reduction: Reduction reactions can convert the phosphine oxide back to the corresponding phosphine.

Common Reagents and Conditions

Common reagents used in these reactions include boron-containing reducing agents for reduction reactions and various oxidizing agents for oxidation reactions . The conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield different phosphine oxide derivatives, while substitution reactions can introduce new functional groups onto the naphthyl rings.

Scientific Research Applications

1,3-Bis[®-1-(1-naphthyl)ethyl]-1,3,2-diazaphospholidine 2-oxide has several scientific research applications:

Mechanism of Action

The mechanism by which 1,3-Bis[®-1-(1-naphthyl)ethyl]-1,3,2-diazaphospholidine 2-oxide exerts its effects is primarily through its role as a chiral ligand. It can coordinate with metal centers in catalytic reactions, influencing the stereochemistry of the products formed. The molecular targets and pathways involved include various metal catalysts and substrates that interact with the chiral ligand to produce enantiomerically enriched products .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

1,3-Bis[®-1-(1-naphthyl)ethyl]-1,3,2-diazaphospholidine 2-oxide is unique due to its specific diazaphospholidine ring structure and the presence of two naphthyl groups. This structure provides distinct steric and electronic properties that can enhance its performance as a chiral ligand in various catalytic processes.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.